Cas no 1869276-01-6 (4-methoxy-1,6-dioxaspiro2.5octane)
4-methoxy-1,6-dioxaspiro2.5octane Chemical and Physical Properties
Names and Identifiers
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- 1869276-01-6
- 4-methoxy-1,6-dioxaspiro[2.5]octane
- EN300-3174867
- 4-methoxy-1,6-dioxaspiro2.5octane
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- Inchi: 1S/C7H12O3/c1-8-6-4-9-3-2-7(6)5-10-7/h6H,2-5H2,1H3
- InChI Key: COPYZTHUMGAMFV-UHFFFAOYSA-N
- SMILES: O1CC21CCOCC2OC
Computed Properties
- Exact Mass: 144.078644241g/mol
- Monoisotopic Mass: 144.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 31Ų
4-methoxy-1,6-dioxaspiro2.5octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3174867-0.05g |
4-methoxy-1,6-dioxaspiro[2.5]octane |
1869276-01-6 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-3174867-0.1g |
4-methoxy-1,6-dioxaspiro[2.5]octane |
1869276-01-6 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-3174867-0.25g |
4-methoxy-1,6-dioxaspiro[2.5]octane |
1869276-01-6 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-3174867-0.5g |
4-methoxy-1,6-dioxaspiro[2.5]octane |
1869276-01-6 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-3174867-1.0g |
4-methoxy-1,6-dioxaspiro[2.5]octane |
1869276-01-6 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-3174867-2.5g |
4-methoxy-1,6-dioxaspiro[2.5]octane |
1869276-01-6 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-3174867-5.0g |
4-methoxy-1,6-dioxaspiro[2.5]octane |
1869276-01-6 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 | |
| Enamine | EN300-3174867-10.0g |
4-methoxy-1,6-dioxaspiro[2.5]octane |
1869276-01-6 | 95.0% | 10.0g |
$4236.0 | 2025-03-19 | |
| Enamine | EN300-3174867-1g |
4-methoxy-1,6-dioxaspiro[2.5]octane |
1869276-01-6 | 1g |
$986.0 | 2023-09-05 | ||
| Enamine | EN300-3174867-5g |
4-methoxy-1,6-dioxaspiro[2.5]octane |
1869276-01-6 | 5g |
$2858.0 | 2023-09-05 |
4-methoxy-1,6-dioxaspiro2.5octane Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 4-methoxy-1,6-dioxaspiro2.5octane
Introduction to 4-methoxy-1,6-dioxaspiro2.5octane (CAS No. 1869276-01-6) in Modern Chemical Research
4-methoxy-1,6-dioxaspiro2.5octane, identified by the chemical identifier CAS No. 1869276-01-6, represents a significant compound in the realm of organic chemistry and pharmaceutical innovation. This spirocyclic dioxane derivative has garnered attention due to its unique structural framework and potential applications in medicinal chemistry and material science. The compound's molecular architecture, featuring a methoxy group and a spirocyclic core, makes it a versatile scaffold for further functionalization and exploration.
The synthesis of 4-methoxy-1,6-dioxaspiro2.5octane involves intricate organic transformations that highlight the compound's synthetic utility. Researchers have leveraged its reactive sites to develop novel methodologies for constructing complex heterocyclic systems. The presence of the dioxane ring enhances the compound's stability while providing a reactive platform for further chemical modifications. This balance between reactivity and stability has positioned 4-methoxy-1,6-dioxaspiro2.5octane as a valuable intermediate in the synthesis of bioactive molecules.
In recent years, the pharmaceutical industry has shown increasing interest in spirocyclic compounds due to their inherent biological activity and structural diversity. 4-methoxy-1,6-dioxaspiro2.5octane has been explored as a precursor in the development of novel therapeutic agents. Its spirocyclic core is particularly attractive because it can mimic natural products and exhibit favorable pharmacokinetic properties. Preliminary studies have indicated that derivatives of this compound may possess antimicrobial and anti-inflammatory effects, making them promising candidates for further investigation.
The chemical properties of 4-methoxy-1,6-dioxaspiro2.5octane also make it relevant in material science applications. The compound's ability to form stable complexes with other molecules has been investigated for use in catalysis and polymer chemistry. Researchers have demonstrated its potential as a ligand in transition metal catalysis, where it can facilitate various organic transformations efficiently. Additionally, the compound's structural rigidity and hydrophobicity make it suitable for incorporation into functional materials, such as liquid crystals and specialty polymers.
Advances in computational chemistry have further enhanced the understanding of 4-methoxy-1,6-dioxaspiro2.5octane's reactivity and interactions. Molecular modeling studies have provided insights into how the compound behaves in different environments, including biological systems. These simulations have been instrumental in predicting the compound's binding affinity to target proteins and its potential metabolic pathways. Such information is crucial for optimizing drug design and ensuring therapeutic efficacy.
The role of 4-methoxy-1,6-dioxaspiro2.5octane in drug discovery has been complemented by its incorporation into high-throughput screening libraries. Pharmaceutical companies have utilized this compound as a building block to generate large collections of diverse molecules for screening against various disease targets. The success of such libraries relies on the compound's ability to undergo multiple rounds of functionalization without losing its core structural integrity.
Environmental considerations have also influenced the research direction surrounding 4-methoxy-1,6-dioxaspiro2.5octane. Efforts have been made to develop sustainable synthetic routes that minimize waste and energy consumption. Green chemistry principles have been applied to optimize processes involving this compound, ensuring that its production aligns with ecological standards while maintaining high yields and purity.
The future prospects for 4-methoxy-1,6-dioxaspiro2.5octane are promising, with ongoing research exploring new applications in both academia and industry. Collaborative efforts between chemists, biologists, and engineers are expected to unlock further potential of this versatile compound. As our understanding of its properties grows, so too will its importance in advancing chemical innovation across multiple disciplines.
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